Cas no 2549029-33-4 (4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline)

• Product Name: 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline
• CAS No: 2549029-33-4
• MF: C₂₁H₂₂N₄
• MW: 330.426184177399
• CID: 5314204
• PubChem ID: 154830240
• Update Time: 2025-10-31

4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline Chemical and Physical Properties

Names and Identifiers

• 4-[[Hexahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrol-1(2H)-yl]methyl]quinoline
• 4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline
• AKOS040726908
• F6761-7406
• 2549029-33-4
• 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline

• Inchi： 1S/C21H22N4/c1-2-6-19-18(5-1)16(8-11-22-19)13-24-12-9-17-14-25(15-20(17)24)21-7-3-4-10-23-21/h1-8,10-11,17,20H,9,12-15H2
• InChI Key： DVBAOKBYKWEOFW-UHFFFAOYSA-N
• SMILES： N1(CC2C=CN=C3C=CC=CC=23)CCC2CN(C3C=CC=CN=3)CC12

Computed Properties

• Exact Mass: 330.18444672g/mol
• Monoisotopic Mass: 330.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.4±40.0 °C(Predicted)
• pka: 8.55±0.19(Predicted)

Additional information on 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline

Comprehensive Overview of 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline (CAS No. 2549029-33-4)

The compound 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline (CAS No. 2549029-33-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the pyridine and quinoline moieties, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets involved in signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline scaffold aligns with this trend, as its polycyclic architecture offers versatility in drug design. Its CAS No. 2549029-33-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in preclinical research.

One of the key advantages of this compound lies in its structural diversity, which allows for extensive derivatization. Chemists can modify the pyridin-2-yl or quinoline groups to optimize pharmacokinetic properties, such as solubility and bioavailability. This flexibility is critical in addressing challenges like drug resistance and off-target effects, which are hot topics in modern pharmacology. Additionally, the octahydropyrrolo[2,3-c]pyrrole core contributes to its stability, making it a robust building block for further development.

The synthesis of 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline often involves multi-step reactions, including cyclization and cross-coupling strategies. These methods are widely discussed in organic chemistry forums, as researchers seek efficient and scalable routes to produce this compound. Its CAS No. 2549029-33-4 is a common reference point for patent filings and scientific publications, underscoring its intellectual property significance.

From a therapeutic perspective, this compound's potential extends to central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. This attribute is particularly valuable in the development of drugs for Alzheimer's disease and Parkinson's disease, where blood-brain barrier permeability is a major hurdle. The quinoline moiety, in particular, is known for its CNS activity, further enhancing the compound's appeal.

In the context of computational drug design, 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline is often studied using molecular docking and QSAR modeling. These techniques help predict its interactions with target proteins, reducing the time and cost associated with experimental screening. The compound's CAS No. 2549029-33-4 is frequently cited in computational studies, highlighting its role in bridging theoretical and experimental research.

Another area of interest is the compound's potential in antibacterial and antiviral applications. The pyridine and quinoline rings are known for their antimicrobial properties, and derivatives of this scaffold could address the growing threat of antibiotic resistance. This aligns with global health priorities, as infectious diseases remain a major public health concern.

In summary, 4-{[5-(Pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]methyl}quinoline (CAS No. 2549029-33-4) represents a versatile and promising compound in drug discovery. Its unique structure, combined with its potential applications in CNS disorders, infectious diseases, and computational chemistry, makes it a valuable subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation therapeutics.